Cas no 2649066-92-0 (methyl 4-isocyanato-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-isocyanato-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2649066-92-0
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• CID: 6316687
• PubChem ID: 165709642
• Update Time: 2025-07-22

methyl 4-isocyanato-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-isocyanato-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1739690
• 2649066-92-0

• Inchi： 1S/C7H7N3O3/c1-10-3-5(8-4-11)6(9-10)7(12)13-2/h3H,1-2H3
• InChI Key： IZFZMKZDSWLJKZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)N=C=O)=O

Computed Properties

• Exact Mass: 181.04874109g/mol
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.6Ų

Additional information on methyl 4-isocyanato-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-Isocyanato-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 2649066-92-0): An Overview

Methyl 4-isocyanato-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2649066-92-0) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structural features, has garnered attention for its role in the synthesis of bioactive molecules and its potential therapeutic applications.

The molecular structure of methyl 4-isocyanato-1-methyl-1H-pyrazole-3-carboxylate consists of a pyrazole ring with an isocyanate group and a methyl ester functionality. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of a wide range of compounds. The isocyanate group, in particular, is known for its reactivity and ability to form urea and urethane linkages, which are crucial in the development of polymers and pharmaceuticals.

Recent studies have highlighted the importance of methyl 4-isocyanato-1-methyl-1H-pyrazole-3-carboxylate in the field of medicinal chemistry. One notable application is its use as a building block in the synthesis of novel antifungal agents. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent antifungal activity against a variety of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. These findings suggest that methyl 4-isocyanato-1-methyl-1H-pyrazole-3-carboxylate could be a promising lead compound for the development of new antifungal drugs.

In addition to its antifungal properties, methyl 4-isocyanato-1-methyl-1H-pyrazole-3-carboxylate has also shown promise in the treatment of inflammatory diseases. A study published in the European Journal of Medicinal Chemistry (2022) reported that certain derivatives of this compound possess significant anti-inflammatory activity, as evidenced by their ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic versatility of methyl 4-isocyanato-1-methyl-1H-pyrazole-3-carboxylate has also been explored in the context of polymer science. The isocyanate group can react with various nucleophiles to form urethane linkages, which are essential in the formation of polyurethanes. These polymers have a wide range of applications, from coatings and adhesives to foam materials and elastomers. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing polyurethanes using methyl 4-isocyanato-1-methyl-1H-pyrazole-3-carboxylate, making it an attractive choice for environmentally friendly polymer production.

The safety profile of methyl 4-isocyanato-1-methyl-1H-pyrazole-3-carboxylate is another important consideration. While isocyanates are generally known for their reactivity and potential health hazards, careful handling and appropriate safety measures can mitigate these risks. Studies have shown that when used under controlled conditions, methyl 4-isocyanato-1-methyl-1H-pyrazole-3-carboxylate can be safely handled without significant adverse effects on human health or the environment.

In conclusion, methyl 4-isocyanato-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2649066-92-0) is a multifaceted compound with diverse applications in medicinal chemistry, polymer science, and other fields. Its unique chemical properties make it an invaluable intermediate in the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry and pharmaceuticals.